Cas no 2171343-86-3 (3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171343-86-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6290291
• PubChem ID: 165580670
• Update Time: 2025-08-05

3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 3-cyclopentyl-4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• EN300-1575633
• 2171343-86-3

• Inchi： 1S/C28H34N2O5/c1-18(14-26(31)29-16-20(15-27(32)33)19-8-2-3-9-19)30-28(34)35-17-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h4-7,10-13,18-20,25H,2-3,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18-,20?/m0/s1
• InChI Key： CXFQOEJJRLSBDY-LROBGIAVSA-N
• SMILES： OC(CC(CNC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to 3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171343-86-3) in Modern Chemical and Pharmaceutical Research

The compound 3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid, identified by the CAS number 2171343-86-3, represents a significant advancement in the realm of specialized pharmaceutical intermediates. This intricate molecular structure, characterized by its cyclopentyl and fluorenylmethoxycarbonyl substituents, has garnered considerable attention due to its potential applications in drug discovery and development. The stereochemical configuration at the 3-position, specifically the (S)-configuration, underscores the compound's role in enantioselective synthesis—a critical aspect of modern medicinal chemistry.

Recent research has highlighted the utility of this compound as a building block in the synthesis of biologically active molecules. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it serves as a protective group for amino functions during multi-step synthetic pathways. This feature is especially valuable in peptide chemistry, where selective protection and deprotection are essential for achieving high yields and purity. The cyclopentyl moiety further contributes to the molecule's steric profile, influencing both its solubility and metabolic stability—key factors in drug design.

In the context of contemporary pharmaceutical innovation, 3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has been explored as a precursor in the development of novel therapeutic agents. Studies have demonstrated its incorporation into peptidomimetics, which mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The rigid cyclopentyl ring enhances binding affinity by reducing conformational flexibility, a principle that has been leveraged in designing targeted protease inhibitors and receptor modulators.

The (S)-configuration at the stereocenter is particularly significant, as enantiomeric purity is often a prerequisite for clinical efficacy. The synthesis of chiral auxiliaries and catalysts has enabled more efficient access to this configuration, reducing costs and improving scalability. Furthermore, computational modeling has been instrumental in predicting the compound's interactions with biological targets, providing insights into its potential pharmacological effects. These advancements align with global trends toward precision medicine, where tailored molecular entities address specific disease mechanisms.

From a synthetic chemistry perspective, CAS No. 2171343-86-3 exemplifies the sophistication of modern organic synthesis techniques. The integration of fluorinated aromatic groups enhances metabolic resistance, a desirable trait for long-acting drugs. Meanwhile, the amide functionalities offer versatility in further derivatization, allowing chemists to fine-tune properties such as bioavailability and tissue distribution. Collaborative efforts between academia and industry have accelerated the adoption of such intermediates into preclinical pipelines.

Emerging applications extend beyond traditional small-molecule drug development. The compound's structural motifs have been adapted for use in biomaterials and biodegradable polymers, where controlled degradation rates are critical for medical implants. Additionally, its role in fluorescent probes underscores its relevance in biochemical assays, enabling real-time monitoring of cellular processes. Such interdisciplinary applications underscore the compound's versatility and highlight its broader impact on scientific research.

The regulatory landscape also plays a pivotal role in shaping the adoption of novel chemical entities like 3-cyclopentyl-4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid. Compliance with Good Manufacturing Practices (GMP) ensures consistency across batches, while toxicological assessments mitigate potential risks before human trials commence. Regulatory agencies increasingly favor innovative intermediates that streamline drug development timelines without compromising safety standards—a balance that this compound appears to achieve through its well-documented synthetic pathways.

Future research directions may explore its potential as an antiviral or anticancer agent, leveraging its ability to modulate protein-protein interactions or enzyme activity. Advances in green chemistry principles could further optimize its production process, reducing environmental impact while maintaining high yields. As computational power grows, machine learning models may predict new derivatives with enhanced properties, further expanding its utility.

In summary,CAS No 2171343-86-3 represents a cornerstone in specialized pharmaceutical chemistry. Its unique structural features—combining stereochemical precision with functional diversity—position it as a valuable asset for researchers addressing complex biological challenges. As methodologies evolve to embrace sustainability and efficiency,this compound will likely remain at forefront of innovation across multiple scientific disciplines.